Cas no 131379-33-4 (Benzenebutanoic acid, 4-cyano-, ethyl ester)

Benzenebutanoic acid, 4-cyano-, ethyl ester structure
131379-33-4 structure
Product Name:Benzenebutanoic acid, 4-cyano-, ethyl ester
CAS No:131379-33-4
MF:C13H15NO2
MW:217.263703584671
CID:1227971
PubChem ID:11830894
Update Time:2025-04-20

Benzenebutanoic acid, 4-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid, 4-cyano-, ethyl ester
    • ethyl 4-(4-cyanophenyl)butanoate
    • 131379-33-4
    • SCHEMBL8466268
    • DTXSID30474119
    • Inchi: 1S/C13H15NO2/c1-2-16-13(15)5-3-4-11-6-8-12(10-14)9-7-11/h6-9H,2-5H2,1H3
    • InChI Key: ZORSOGWZLSCDQV-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCCC1C=CC(C#N)=CC=1)=O

Computed Properties

  • Exact Mass: 217.110278721g/mol
  • Monoisotopic Mass: 217.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.091 g/l) (25 º C),
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd